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Compound of Interest

Compound Name:
4-(3-Chlorophenoxy)-2-

chloropyrimidine

CAS No.: 1203546-24-0

Cat. No.: B1394324

Get Quote

Welcome to the technical support guide for 4-(3-Chlorophenoxy)-2-chloropyrimidine. This

resource is designed for researchers, scientists, and drug development professionals to

provide in-depth, field-proven insights into the successful handling and application of this

valuable synthetic intermediate. Given its inherent reactivity, particularly its sensitivity to

moisture, a thorough understanding of its properties and correct handling procedures is

paramount to achieving reproducible, high-yield experimental outcomes.

This guide moves beyond simple instructions, focusing on the chemical principles that govern

the compound's stability and reactivity. By understanding the "why" behind each

recommendation, you will be empowered to troubleshoot effectively and optimize your synthetic

strategies.

Product Overview & Key Properties
4-(3-Chlorophenoxy)-2-chloropyrimidine is a key building block in medicinal chemistry,

frequently utilized in the synthesis of kinase inhibitors and other targeted therapeutics. Its

structure features an electron-deficient pyrimidine ring activated by two chlorine atoms, making
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it highly susceptible to nucleophilic aromatic substitution (SNAr) reactions. While this reactivity

is desirable for synthesis, it is also the root of its primary challenge: moisture sensitivity. The

chlorine atom at the C4 position is particularly labile and prone to hydrolysis.

Property Value

CAS Number 1203546-24-0[1]

Molecular Formula C₁₀H₆Cl₂N₂O

Molecular Weight 257.08 g/mol

Appearance White to off-white or light yellow powder/solid

Purity Typically ≥95%

Solubility
Soluble in aprotic organic solvents like DMF,

DMSO, THF, Dioxane.

Stability
Hygroscopic; sensitive to moisture and strong

acids/bases.[2]

The Core Challenge: Hydrolysis
The primary issue in managing 4-(3-Chlorophenoxy)-2-chloropyrimidine is its propensity to

undergo hydrolysis. The electron-withdrawing nature of the pyrimidine ring and the additional

chloro substituent makes the carbon atoms at the C2 and C4 positions highly electrophilic.

Water, even trace amounts present in solvents or absorbed from the atmosphere, can act as a

nucleophile, attacking these positions and displacing the chloride leaving groups. This leads to

the formation of the corresponding, and often undesired, pyrimidinone byproducts.[3][4]

This degradation pathway not only consumes the starting material, leading to lower yields, but

also introduces impurities that can complicate reaction workup and product purification.
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4-(3-Chlorophenoxy)-2-chloropyrimidine

Meisenheimer-like
Complex

 Nucleophilic Attack

H₂O (Moisture)

4-(3-Chlorophenoxy)-2-hydroxypyrimidine
(Undesired Byproduct)

 Elimination of Cl⁻ HCl
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Storage & Dispensing

Reaction Setup

Analysis & Troubleshooting

Store at -20°C
in Sealed Vial

Equilibrate to RT
in Desiccator

Weigh in Glovebox
or Quickly

Add Pyrimidine

Oven/Flame-Dry Glassware

Assemble & Cool
Under Inert Gas (Ar/N₂)

Add Anhydrous Solvent
& Other Reagents

Monitor Reaction (TLC/LC-MS)

Low Yield? Unexpected Byproduct?

SUSPECT HYDROLYSIS

Yes Yes

Review Handling &
Anhydrous Technique

Re-attempt with
Stricter Control

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

